1H,1aH,6H,6aH-cyclopropa[a]inden-1-ylmethanamine hydrochloride

• IUPAC Name: 1,1a,6,6a-tetrahydrocyclopropa[a]inden-1-ylmethanamine;hydrochloride
• InChI: InChI=1S/C11H13N.ClH/c12-6-10-9-5-7-3-1-2-4-8(7)11(9)10;/h1-4,9-11H,5-6,12H2;1H
• InChI Key: HQKMYZGORCQFFJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(C2C3=CC=CC=C31)CN.Cl
• Molecular Formula: C11H14ClN
• Molecular Weight: 195.69 g/mol
• CAS No.: 1394716-69-8

Description

The compound “1H,1aH,6H,6aH-cyclopropa[a]inden-1-ylmethanamine hydrochloride” is a chemical substance with the CAS Number: 2137858-68-3. It has a molecular weight of 181.66. The IUPAC name for this compound is (1R,1aS,6aS)-1,1a,6,6a-tetrahydrocyclopropa[a]inden-1-amine hydrochloride.

Scientific Research Applications

Asymmetric Organocatalytic Cyclopropanation

A study by Wang et al. (2013) demonstrates the application of a simple chiral diamine catalyst in the asymmetric cyclopropanation of cinnamone derivatives with stabilized sulfur ylides, achieving moderate yields and good enantio- and diastereoselectivities under mild conditions (Wang et al., 2013).

Synthesis and Biological Evaluation of Bromophenol Derivatives

Research by Boztaş et al. (2019) explores the synthesis of bromophenol derivatives with a cyclopropyl moiety, revealing their effectiveness as inhibitors of cytosolic carbonic anhydrase I and II isoforms and acetylcholinesterase enzymes. This suggests potential therapeutic applications for diseases like Alzheimer's and Parkinson's (Boztaş et al., 2019).

LSD1 Inhibitors for CNS Disorders

A patent application by Blass (2016) on cyclopropanamine compounds outlines their use as inhibitors of Lysine-specific demethylase 1 (LSD1), a promising therapeutic approach for various central nervous system disorders, including schizophrenia and Alzheimer’s disease (Blass, 2016).

Stereo- and Regioselective Cycloaddition

Filatov et al. (2018) developed a method for the synthesis of complex compounds through a stereo- and regioselective 1,3-dipolar cycloaddition, opening new avenues for the creation of cyclopropa[a]pyrrolizine or azabicyclo[3.1.0]hexane moieties with potential anticancer activity (Filatov et al., 2018).

Detection of Pure Hydrocarbon Cycles in Space

Cernicharo et al. (2021) identified new pure hydrocarbon cycles in TMC-1, including ethynyl cyclopropenylidene, cyclopentadiene, and indene. This discovery contributes to understanding the formation and abundance of hydrocarbon rings in cold dark clouds, highlighting the role of hydrocarbon chemistry in astrochemical environments (Cernicharo et al., 2021).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, and using only outdoors or in a well-ventilated area.